Cas no 133042-64-5 (Fluorosulfuric acid, 1-naphthalenyl ester)
Fluorosulfuric acid, 1-naphthalenyl ester (C₁₀H₇OSO₂F) is a highly reactive sulfonating and fluorinating agent used in organic synthesis. Its key advantage lies in its ability to introduce both fluorosulfonyl and naphthyl groups into target molecules, enabling precise functionalization in complex reactions. The compound exhibits strong electrophilic character, making it effective for Friedel-Crafts acylation and other electrophilic aromatic substitutions. Its stability under controlled conditions allows for selective transformations, while its reactivity facilitates high-yield product formation. Suitable for specialized applications in pharmaceuticals and agrochemicals, it serves as a versatile intermediate for constructing sulfonate esters and fluorinated aromatic compounds. Proper handling is essential due to its moisture sensitivity and corrosive nature.

133042-64-5 structure
Product name:Fluorosulfuric acid, 1-naphthalenyl ester
Fluorosulfuric acid, 1-naphthalenyl ester Chemical and Physical Properties
Names and Identifiers
-
- Fluorosulfuric acid, 1-naphthalenyl ester
- 1-Naphthalenyl ester fluorosulfuric acid
- 1-fluorosulfonyloxynaphthalene
- Fluorosulfuric acid 1-naphthalenyl ester
- naphthalen-1-yl fluoranesulfonate
- NAPHTHALEN-1-YL SULFUROFLUORIDATE
- EN300-7461514
- SCHEMBL19568195
- 133042-64-5
- Naphthalen-1-ylfluoranesulfonate
-
- Inchi: 1S/C10H7FO3S/c11-15(12,13)14-10-7-3-5-8-4-1-2-6-9(8)10/h1-7H
- InChI Key: GEZWNEDYJCOWLU-UHFFFAOYSA-N
- SMILES: S(=O)(=O)(OC1C=CC=C2C=CC=CC2=1)F
Computed Properties
- Exact Mass: 226.00999342g/mol
- Monoisotopic Mass: 226.00999342g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 309
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 51.8
Experimental Properties
- Density: 1.3674 g/mL at 25 °C
- Refractive Index: n20/D 1.5576
Fluorosulfuric acid, 1-naphthalenyl ester Security Information
- Hazardous Material transportation number:UN 3265 8 / PGII
Fluorosulfuric acid, 1-naphthalenyl ester Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-7461514-0.25g |
naphthalen-1-yl fluoranesulfonate |
133042-64-5 | 95.0% | 0.25g |
$444.0 | 2025-03-11 | |
Enamine | EN300-7461514-0.05g |
naphthalen-1-yl fluoranesulfonate |
133042-64-5 | 95.0% | 0.05g |
$209.0 | 2025-03-11 | |
Enamine | EN300-7461514-0.5g |
naphthalen-1-yl fluoranesulfonate |
133042-64-5 | 95.0% | 0.5g |
$702.0 | 2025-03-11 | |
Enamine | EN300-7461514-1.0g |
naphthalen-1-yl fluoranesulfonate |
133042-64-5 | 95.0% | 1.0g |
$900.0 | 2025-03-11 | |
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | ALD00430-500MG |
Fluorosulfuric acid, 1-naphthalenyl ester |
133042-64-5 | 500MG |
¥233.48 | 2022-02-24 | ||
Enamine | EN300-7461514-0.1g |
naphthalen-1-yl fluoranesulfonate |
133042-64-5 | 95.0% | 0.1g |
$312.0 | 2025-03-11 | |
Enamine | EN300-7461514-2.5g |
naphthalen-1-yl fluoranesulfonate |
133042-64-5 | 95.0% | 2.5g |
$1763.0 | 2025-03-11 | |
Enamine | EN300-7461514-5.0g |
naphthalen-1-yl fluoranesulfonate |
133042-64-5 | 95.0% | 5.0g |
$2608.0 | 2025-03-11 | |
Enamine | EN300-7461514-10.0g |
naphthalen-1-yl fluoranesulfonate |
133042-64-5 | 95.0% | 10.0g |
$3868.0 | 2025-03-11 |
Fluorosulfuric acid, 1-naphthalenyl ester Related Literature
-
Yuan Liu,Guohua Xie,Kailong Wu,Zhenghui Luo,Tao Zhou,Xuan Zeng,Jie Yu,Shaolong Gong J. Mater. Chem. C, 2016,4, 4402-4407
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Aled T. Williams,Paul Farrar,Andrew J. Gallant,Del Atkinson,Chris Groves J. Mater. Chem. C, 2014,2, 1742-1748
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4. Boronic acid liposomes for cellular delivery and content release driven by carbohydrate binding†‡Xiaoyu Zhang,Daiane S. Alves,Jinchao Lou,Shelby D. Hill,Francisco N. Barrera,Michael D. Best Chem. Commun., 2018,54, 6169-6172
-
Jiawen Yin,Wei Zhang,Zan Zhang,Han Jin,Wanlei Gao,Jiawen Jian RSC Adv., 2019,9, 19699-19706
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